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Compound of Interest

Compound Name: 2-Chloro-ADP

Cat. No.: B098926 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-ADP
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like 2-Chloro-ADP. This guide

provides immediate, essential safety protocols, operational plans for handling and disposal,

and detailed experimental context to foster a secure and efficient research environment.

Immediate Safety and Personal Protective
Equipment (PPE)
While a specific hazard classification for 2-Chloro-ADP is not universally established, it is

prudent to handle it with the care due to all research chemicals. The following personal

protective equipment is recommended as a minimum standard.

Recommended Personal Protective Equipment (PPE) for Handling 2-Chloro-ADP
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Equipment Specification Purpose

Gloves
Chemical-resistant gloves
(e.g., nitrile)

To prevent skin contact.[1]
[2]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes.

[1][2]

Lab Coat Standard laboratory coat To protect skin and clothing.

| Respiratory Protection | Not generally required if handled in a well-ventilated area. Use a

NIOSH-approved respirator if aerosols may be generated. | To prevent inhalation.[3] |

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of 2-Chloro-ADP and ensure

the safety of laboratory personnel.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure you are in a well-ventilated area.

Don PPE: Put on all required personal protective equipment.

Weighing: If weighing the solid form, do so in a chemical fume hood to avoid inhalation of

any dust.

Solution Preparation: The sodium salt of 2-Chloro-ADP is soluble in water.[4] When

preparing solutions, add the solvent slowly to the solid.

Use: During experimental use, avoid direct contact and aerosol generation.

Post-Handling: After use, thoroughly clean the work area and wash hands.

Storage: For long-term stability, 2-Chloro-ADP should be stored at -80°C.[4] Under these

conditions, it is stable for at least two years.[4]
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Dispose of 2-Chloro-ADP and any contaminated materials in accordance with local, state, and

federal regulations.

Step-by-Step Disposal Procedure:

Segregation: Do not mix 2-Chloro-ADP waste with other chemical waste unless permitted

by your institution's disposal protocols.

Labeling: Clearly label the waste container with the contents, including the name "2-Chloro-
ADP".

Containment: Ensure the waste container is sealed and not leaking.

Collection: Arrange for collection by a specialized chemical waste disposal company.

Quantitative Data Summary
The following tables summarize key quantitative data for 2-Chloro-ADP and related

compounds.

Table 1: Physical and Chemical Properties of 2-Chloro-ADP

Property Value Source

CAS Number 82927-78-4 [4]

Molecular Formula C₁₀H₁₁ClN₅O₁₀P₂ • 3Na [4]

Formula Weight 527.6 g/mol [4]

Formulation A solution in water [4]

Solubility Soluble in water [4]

Storage Temperature -80°C [4]

| Stability | ≥ 2 years at -80°C |[4] |

Table 2: Biological Activity of 2-Chloro-ADP
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Activity Description Value Source

Platelet
Aggregation

Induces
aggregation in
isolated human
platelet-rich
plasma.

Concentration-
dependent

[4]

cAMP Inhibition

Inhibits prostaglandin

E₂-induced cAMP

production in human

platelets.

Concentration-

dependent
[4]

Smooth Muscle

Relaxation

Induces relaxation of

precontracted isolated

guinea pig taenia coli

strips.

pD₂ = 6.74 [4]

| Mortalin Inhibition | Inhibits ATPase activity of the Hsp70 family member mortalin. | Apparent

Kᵢ = 45.05 µM (human enzyme) |[4][5] |

Table 3: Stability of a Related Compound (2-chloro-2'-deoxyadenosine) under Various

Conditions

pH
Temperature

(°C)
Half-life (T½)

Remaining after

6h
Source

1 37 0.37 hours 2% (after 2h) [6]

2 37 1.6 hours 13% [6]

| Neutral/Basic | 37 - 80 | Stable | Not specified |[6] |

Experimental Protocols and Visualizations
Signaling Pathway of 2-Chloro-ADP in Platelet Aggregation
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2-Chloro-ADP, an analog of ADP, induces platelet aggregation primarily through the activation

of two P2Y purinoceptors on the platelet surface: P2Y1 and P2Y12.[7][8] Co-activation of both

receptors is necessary for complete platelet activation.[8] The P2Y1 receptor is coupled to Gq,

which activates phospholipase C (PLC), leading to an increase in intracellular calcium and

initiating a weak, reversible platelet aggregation.[8] The P2Y12 receptor is coupled to Gi, which

inhibits adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[8] This decrease in

cAMP amplifies the aggregation response, leading to irreversible platelet aggregation and

thrombus stabilization.[8]
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Signaling pathway of 2-Chloro-ADP in platelets.

Experimental Workflow: Platelet Aggregation Assay

A common application for 2-Chloro-ADP is in platelet aggregometry assays to study platelet

function. The following workflow outlines the key steps in such an experiment.
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Sample Preparation

Aggregation Assay

Data Analysis

1. Blood Collection
(e.g., into citrate tubes)

2. Centrifugation (Low Speed)
(e.g., 194 x g for 18 min)

3. Isolate Platelet-Rich Plasma (PRP) 4. Prepare Platelet-Poor Plasma (PPP)
(Centrifuge remaining blood at high speed)

7. Incubate PRP
(450 µL PRP in cuvette with stir bar at 37°C)

6. Set Baseline (100% Aggregation)
(Using PPP in a cuvette)

5. Prepare Aggregometer

8. Add Agonist (2-Chloro-ADP)
(50 µL to PRP cuvette)

9. Record Aggregation
(Measure change in light transmission over time)

10. Generate Aggregation Curve
(% Aggregation vs. Time)

11. Analyze Parameters
(e.g., Max Aggregation, Slope)

Click to download full resolution via product page

Workflow for a typical platelet aggregation assay.
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Logical Flow: Chemical Handling and Disposal

This diagram illustrates the lifecycle of 2-Chloro-ADP in the laboratory, from receipt to final

disposal, emphasizing key safety and decision points.
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Logical workflow for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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